Cas no 959052-25-6 (2-methyl-1-(4-methylpyridin-2-yl)propan-2-ol)

• Product Name: 2-methyl-1-(4-methylpyridin-2-yl)propan-2-ol
• CAS No: 959052-25-6
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6127480
• PubChem ID: 572386
• Update Time: 2025-07-23

2-methyl-1-(4-methylpyridin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(4-methylpyridin-2-yl)propan-2-ol
• EN300-1818434
• LEKOVYIYPLVVCJ-UHFFFAOYSA-N
• 959052-25-6
• 2-Methyl-1-(4-methyl-2-pyridinyl)-2-propanol #

• Inchi： 1S/C10H15NO/c1-8-4-5-11-9(6-8)7-10(2,3)12/h4-6,12H,7H2,1-3H3
• InChI Key： LEKOVYIYPLVVCJ-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C=C(C)C=CN=1

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-methyl-1-(4-methylpyridin-2-yl)propan-2-ol

Comprehensive Overview of 2-methyl-1-(4-methylpyridin-2-yl)propan-2-ol (CAS No. 959052-25-6)

2-methyl-1-(4-methylpyridin-2-yl)propan-2-ol (CAS No. 959052-25-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyridine and alcohol functional groups, is often explored for its potential applications in drug development and material science. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in synthesizing more complex molecules. The CAS No. 959052-25-6 is a critical identifier for this compound, ensuring precise communication across scientific and industrial domains.

In recent years, the demand for 2-methyl-1-(4-methylpyridin-2-yl)propan-2-ol has surged due to its relevance in cutting-edge research areas such as small molecule therapeutics and catalysis. Its molecular framework, featuring a 4-methylpyridin-2-yl moiety, offers versatility in chemical reactions, making it a sought-after building block in organic synthesis. Scientists are also investigating its potential role in neuropharmacology, as pyridine derivatives are known to interact with central nervous system targets. This aligns with the growing interest in precision medicine and targeted drug delivery, which dominate contemporary biomedical discussions.

The synthesis of 2-methyl-1-(4-methylpyridin-2-yl)propan-2-ol involves multi-step organic reactions, often requiring Grignard reagents or metal-catalyzed cross-coupling techniques. These methods are frequently searched by chemists seeking efficient pathways to similar heterocyclic compounds. The compound’s solubility and stability under various conditions are also hot topics, as these properties dictate its utility in industrial applications. For instance, its compatibility with aqueous and organic solvents makes it a candidate for formulation chemistry, a field increasingly focused on green chemistry principles.

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In conclusion, 2-methyl-1-(4-methylpyridin-2-yl)propan-2-ol (CAS No. 959052-25-6) exemplifies the intersection of structural complexity and functional utility in modern chemistry. Its applications span from drug design to material engineering, resonating with both academic and industrial audiences. By addressing high-traffic keywords like "pyridine derivatives in medicine" or "CAS 959052-25-6 suppliers", this overview bridges informational gaps while adhering to SEO best practices.